Cas no 21532-03-6 (4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol)

4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol structure
21532-03-6 structure
Product Name:4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol
CAS No:21532-03-6
MF:C3H6N4S2
MW:162.236536502838
CID:284009
PubChem ID:2080994
Update Time:2025-04-19

4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-(methylthio)-
    • 4-amino-3-methylsulfanyl-1H-1,2,4-triazole-5-thione
    • 4-amino-5-(methylthio)-4H-1,2,4-triazole-3-thiol
    • 4-Amino-5-methylsulfanyl-4H-[1,2,4]triazole-3-thiol
    • 3-Methylthio-4-amino-1,2,4-triazolin-5-thion
    • 4-amino-5-methylsulfanyl-2,4-dihydro-[1,2,4]triazole-3-thione
    • AC1M0PC5
    • AC1Q4H85
    • CTK8F5703
    • CTK8H6106
    • HMS2773D18
    • 3-methylsulfhydryl-4-amino-5-mercapto-1,2,4-triazole
    • CS-0230086
    • EN300-10220
    • CHEMBL1385248
    • DTXSID20366478
    • 4-amino-3-methylsulfanyl-1H-1, 2, 4-triazole-5-thione
    • 4-amino-5-methylsulfanyl-2h-1,2,4-triazole-3(4h)-thione
    • 4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol
    • 4-amino-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • MLS001033977
    • J-514384
    • SMR000385845
    • 21532-03-6
    • 4-amino-5-(methylsulfanyl)-2H-1,2,4-triazole-3-thione
    • G34021
    • MDL: MFCD06342763
    • Inchi: 1S/C3H6N4S2/c1-9-3-6-5-2(8)7(3)4/h4H2,1H3,(H,5,8)
    • InChI Key: PXELSCOPADHBHR-UHFFFAOYSA-N
    • SMILES: S(C)C1=NNC(N1N)=S

Computed Properties

  • Exact Mass: 162.00358
  • Monoisotopic Mass: 162.003388
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 111
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.77
  • Boiling Point: 255.3°Cat760mmHg
  • Flash Point: 108.2°C
  • Refractive Index: 1.847
  • PSA: 53.65

4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

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4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol
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Enamine
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